![molecular formula C19H24N2O2S B7348157 5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide](/img/structure/B7348157.png)
5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide
Overview
Description
5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties and is synthesized using specific methods.
Mechanism of Action
The mechanism of action of 5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide is not fully understood. However, studies have suggested that this compound may work by inhibiting specific enzymes or proteins involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. These effects include the inhibition of tumor growth, reduction of inflammation, and improvement of cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide in lab experiments is its unique properties, which make it a suitable candidate for studying specific diseases. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide. These include further investigation into its mechanism of action, development of more efficient synthesis methods, and exploration of its potential applications in the treatment of other diseases.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential applications in the field of medicine. Its unique properties make it a suitable candidate for studying specific diseases, and further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide involves several steps. Firstly, 2-pyridin-3-yloxan-4-amine is reacted with 5-bromothiophene-2-carboxylic acid to form 5-bromo-thiophene-2-carboxamide. This intermediate is then reacted with 2-methylpropylamine to form the final product, this compound.
Scientific Research Applications
5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
5-(2-methylpropyl)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2S/c1-13(2)10-16-5-6-18(24-16)19(22)21-15-7-9-23-17(11-15)14-4-3-8-20-12-14/h3-6,8,12-13,15,17H,7,9-11H2,1-2H3,(H,21,22)/t15-,17-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRHATSZHWMSDAL-NVXWUHKLSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(S1)C(=O)NC2CCOC(C2)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=CC=C(S1)C(=O)N[C@@H]2CCO[C@H](C2)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(difluoromethoxy)-N-[(2S,3R)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]pyridine-3-carboxamide](/img/structure/B7348090.png)
![2-(difluoromethyl)-N-[(2S,3R)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]thiophene-3-carboxamide](/img/structure/B7348093.png)
![[(2R,3R)-2-(4-chlorophenyl)-3-hydroxypyrrolidin-1-yl]-(1-ethyltriazol-4-yl)methanone](/img/structure/B7348094.png)
![(3S)-N-[5-(5-chloro-2-methoxyphenyl)-1H-pyrazol-3-yl]oxolane-3-carboxamide](/img/structure/B7348096.png)
![(6,7-dimethylpyrazolo[1,5-a]pyridin-3-yl)-[(3S,4S)-3-methoxy-4-(2H-triazol-4-yl)pyrrolidin-1-yl]methanone](/img/structure/B7348103.png)
![N-[(2S,3R)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]-1,7-naphthyridine-8-carboxamide](/img/structure/B7348114.png)
![5-(2-methylpropyl)-N-[[(2R,3S)-2-(1H-pyrazol-5-yl)oxan-3-yl]methyl]thiophene-2-carboxamide](/img/structure/B7348118.png)
![2-[(3S)-3-phenoxypyrrolidine-1-carbonyl]-1H-pyridin-4-one](/img/structure/B7348142.png)
![1,2,2,3,3-pentamethyl-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]cyclopropane-1-carboxamide](/img/structure/B7348150.png)
![6-(difluoromethoxy)-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]pyridine-3-carboxamide](/img/structure/B7348154.png)
![5-tert-butyl-2-methyl-N-[(2R,4R)-2-pyridin-3-yloxan-4-yl]furan-3-carboxamide](/img/structure/B7348163.png)
![3-(5-methyl-1,2-oxazol-3-yl)-N-[[(3R,4R)-1-methyl-4-phenylpyrrolidin-3-yl]methyl]propanamide](/img/structure/B7348184.png)